Cas no 935-79-5 ((3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione)

(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione structure
935-79-5 structure
Product Name:(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione
CAS No:935-79-5
MF:C8H8O3
MW:152.147322654724
MDL:MFCD00065335
CID:40333
PubChem ID:24848300
Update Time:2024-10-26

(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • (3aR,7aS)-rel-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • 1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE
    • 3A,4,7,7A-TETRAHYDRO-2-BENZOFURAN-1,3-DIONE
    • 4-CYCLOHEXENE-1,2-DICARBOXYLIC ANHYDRIDE
    • CIS-1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE
    • CIS-4-CYCLOHEXEN-1,2-DIMETHANOIC ANHYDRIDE
    • CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ANHYDRIDE
    • CIS-4-TETRAHYDROPHTHALIC ANHYDRIDE
    • CIS-DELTA4-TETRAHYDROPHTHALIC ANHYDRIDE
    • CIS-THPA
    • TETRAHYDROPHTHALIC ANHYDRIDE
    • THPA
    • 1,3-isobenzofurandion,3a,4,7,7a-tetrahydro-,cis-
    • 3-Isobenzofurandione,3a,4,7,7a-tetrahydro-,cis-1
    • 4,7,7a-tetrahydro-3-isobenzofurandioncis-3a
    • cis-3a,4,7,7a-Tetrahydro-1,3-isobenzofurandione
    • (cis)-1,2,3,6-Tetrahydrophthalic anhydride
    • Four hydrogen of benzene anhydride
    • (3aS,7aR)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
    • cis-tetrahydrophthalic anhydride
    • cis-Δ4-Tetrahydrophthalic Anhydride
    • 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-, cis- (ZCI)
    • 4-Cyclohexene-1,2-dicarboxylic anhydride, cis- (8CI)
    • rel-(3aR,7aS)-3a,4,7,7a-Tetrahydro-1,3-isobenzofurandione (ACI)
    • cis-1,2,3,6-Tetrahydrophthalic acid anhydride
    • cis-4-Cyclohexene-1,2-dicarboxylic acid anhydride
    • meso-1,2,3,6-Tetrahydrophthalic anhydride
    • NSC 49672
    • (3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione
    • NSC-49672
    • cis-3a,7,7a-Tetrahydro-1,3-isobenzofurandione
    • F87343
    • 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-, (3aR,7aS)-rel-
    • cis-1,2,3,6-tetrahydrophtalic acid anhydride
    • AKOS015904395
    • HK-019
    • W-100238
    • NSC49672
    • Q27292510
    • EINECS 213-308-7
    • Tetrahydrophthalic anhydride, cis-
    • DTXSID80883570
    • 3a,4,7,7a-Tetrahydro-2-benzofuran-1,3-dione, (Z)-
    • cis-1,2,3,6-Tetrahydrophthalic anhydride, 95%
    • tetrahydrophthalsaureanhydrid
    • (3aR,7aS)-3a,4,7,7a-Tetrahydro-isobenzofuran-1,3-dione
    • UNII-W9Q4666NOS
    • -1236-Tetrahydrophthalic anhydride
    • NSC-82642
    • KBH-1098
    • 1, 3a,4,7,7a-tetrahydro-, cis-
    • SCHEMBL169099
    • 935-79-5
    • MFCD00005916
    • EN300-95023
    • B-570H
    • AI3-23866
    • (3aS,7aR)-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • cis
    • W9Q4666NOS
    • (3aR,7aS)-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-, cis-
    • CHEMBL2228342
    • NS00079482
    • cis-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • MDL： MFCD00065335
    • Inchi： 1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-2,5-6H,3-4H2/t5-,6+
    • InChI Key： KMOUUZVZFBCRAM-OLQVQODUSA-N
    • SMILES： O=C1OC(=O)[C@@H]2CC=CC[C@H]12
    • BRN： 82341

Computed Properties

  • Exact Mass: 152.04700
  • Monoisotopic Mass: 152.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: White flake solid
  • Density: 1.2143 (rough estimate)
  • Melting Point: 101.0 to 104.0 deg-C
  • Boiling Point: 234.6°C (rough estimate)
  • Flash Point: Fahrenheit: 312.8 ° f < br / > Celsius: 156 ° C < br / >
  • Refractive Index: 1.4447 (estimate)
  • Water Partition Coefficient: React
  • PSA: 43.37000
  • LogP: 0.65220
  • Vapor Pressure: <0.01 mmHg ( 20 °C)
  • Sensitiveness: Moisture Sensitive
  • Solubility: Soluble in general organic solvents, slightly soluble in petroleum ether

(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione Security Information

(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione Customs Data

  • Customs Data：

    China Customs Code:

    2917201000

(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione Pricemore >>

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(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione Production Method

Production Method 1

108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Solvents: Benzene ;  3.5 h; 12 h, 0 - 5 °C
Reference
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, China, , ,

Production Method 2

108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
Reference
Synthesis of polyamidoimides from rosin adduct with anhydride of cis-4-cyclohexene-1,2-dicarboxylic acid and aliphatic diamines
Pirguliyeva, Matanat S., Neft Kimyasi va Neft E'mali Proseslari, 2022, 23(4), 601-608

Production Method 3

77-79-2 77-79-2
108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Solvents: Toluene ;  reflux
Reference
An anomalous addition of chlorosulfonyl isocyanate to a carbonyl group: the synthesis of ((3aS,7aR,E)-2-ethyl-3-oxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-1-ylidene)sulfamoyl chloride
Kose, Aytekin; Unal, Asli; Sahin, Ertan; Bozkaya, Ugur; Kara, Yunus, Beilstein Journal of Organic Chemistry, 2019, 15, 931-936

Production Method 4

2305-26-2 2305-26-2
935-79-5 935-79-5
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride Solvents: Dichloromethane ;  60 min, 0 °C
Reference
Building C(sp3)-rich complexity by combining cycloaddition and C-C cross-coupling reactions
Chen, Tie-Gen; Barton, Lisa M.; Lin, Yutong; Tsien, Jet; Kossler, David; et al, Nature (London, 2018, 560(7718), 350-354

Production Method 5

77-79-2 77-79-2
108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
Reference
Synthesis of new hexahydro-1H-isoindole-1,3(2H)-dione derivatives from 2-ethyl/phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3-(2H)-dione
Tan, Ayse; Koc, Birgul; Kishali, Nurhan; Sahin, Ertan; Kara, Yunus, Turkish Journal of Chemistry, 2016, 40(5), 830-840

Production Method 6

77-79-2 77-79-2
108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Solvents: Xylene ;  5 h, 150 °C
Reference
Synthesis of new cantharimide analogues derived from 3-sulfolene
Tan, Ayse; Koc, Birgul; Sahin, Ertan; Kishali, Nurhan H.; Kara, Yunus, Synthesis, 2011, (7), 1079-1084

Production Method 7

108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Solvents: Benzene
Reference
cis-Δ4-Tetrahydrophthalic anhydride
Cope, Arthur C.; Herrick, Elbert C., Organic Syntheses, 1950, 30, 93-5

Production Method 8

108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 2 h, 30 °C; 30 °C → 0 °C
Reference
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Production Method 9

77-79-2 77-79-2
108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Solvents: Benzene
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Production Method 10

18668-68-3 18668-68-3
108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Reagents: Indium Solvents: Dimethylformamide ;  30 min, rt
1.2 2 h, 80 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Tandem Diels-Alder/Cross-Coupling Reactions of Generated in Situ Organoindium Reagents in a One-Pot Process
Mo, Juntae; Kim, Sung Hong; Lee, Phil Ho, Organic Letters, 2010, 12(3), 424-427

Production Method 11

77-79-2 77-79-2
108-31-6 108-31-6
935-79-5 935-79-5
Reaction Conditions
1.1 Solvents: Diglyme ;  heated
Reference
Synthesis of a highly aromatic and planar [10]annulene
Parmar, Karnjit; Blaquiere, Christa s.; Lukan, Brianna e.; Gengler, Sydnie n.; Gravel, Michel, ChemRxiv, 2021, 1, 1-11

Production Method 12

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935-79-5 935-79-5
Reaction Conditions
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Production Method 13

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Production Method 14

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(3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione Raw materials

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